Cas no 7377-08-4 (N-(4-Aminobenzoyl)-b-alanine)

• Product Name: N-(4-Aminobenzoyl)-b-alanine
• CAS No: 7377-08-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD00009805
• CID: 47380
• PubChem ID: 125307824
• Update Time: 2025-04-18

N-(4-Aminobenzoyl)-b-alanine Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminobenzoyl)-beta-alanine
• 3-(4-AMINOBENZOYLAMINO)-PROPIONIC ACID
• TIMTEC-BB SBB000472
• N-(4-Aminobenzoyl)-b-alanine
• N-(4-Aminobenzoyl)--alanine
• n-(4-aminobenzoyl)-á-alanine
• N-(P-AMINOBENZOYL)-BETA-ALANINE
• N-(4-AMINOBENZOYL)-SS-ALANINE
• N-(4-Aminobenzoyl)-β-alanine
• 3-[(4-aminobenzoyl)amino]propanoic acid
• 3-(4-Aminobenzamido)propionic Acid
• 3-(4-Amino-benzoylamino)-propionic acid
• 3-(4-aminobenzamido)propanoic acid
• 4-aminobenzoyl-beta-alanine
• AB85LJQ945
• N-[(4-aminophenyl)carbonyl]-beta-alanine
• 3-((4-Aminobenzoyl)amino)propanoic acid
• 3-[(4-aminophenyl)carbonylamino]propanoic acid
• n-(4-aminobenzoyl)-
• A-alanine
• PubChem20692
• n-(4-am
• BB 0242973
• HY-W014505
• N-4-(Aminobenzoyl)-beta-Alanine
• 7377-08-4
• CHEBI:174044
• P-AMINO-N-BENZOYL-.BETA.-ALANINE
• 3-[(4-aminophenyl)formamido]propanoic acid
• Q27273840
• .BETA.-ALANINE, N-(4-AMINOBENZOYL)-
• ?-alanine
• 4-Aminobenzoyl-(beta)-alanine
• UNII-AB85LJQ945
• BS-4182
• beta-Alanine, N-(p-aminobenzoyl)-
• AKOS000120590
• N-(4-AMINOBENZOYL)-.BETA.-ALANINE
• beta-Alanine, N-(4-aminobenzoyl)-
• BCP18194
• DTXSID30224136
• MFCD00009805
• CS-W015221
• A837917
• N-(4-Aminobenzoyl)- beta -alanine
• p-Amino-N-benzoyl-beta-alanine
• FT-0636462
• 3-(4-Aminobenzoylamino)propionic acid
• .BETA.-ALANINE, N-(P-AMINOBENZOYL)-
• VHAXWROFYVPXMZ-UHFFFAOYSA-N
• 4-AMINOBENZOYL-.BETA.-ALANINE
• D81824
• SCHEMBL130343
• SB78189
• N-(4-aminobenzoyl)-?-alanine
• DTXCID30146627
• A2347
• 3-(4-Aminobenzoylamino)propionic Acid; 3-[(4-Aminobenzoyl)amino]propanoic Acid; N-(4-Aminobenzoyl)-beta-alanine; p-Amino-N-benzoyl-beta-alanine;
• DB-055799
• STK898998
• BBL004484

• MDL： MFCD00009805
• Inchi： 1S/C10H12N2O3/c11-8-3-1-7(2-4-8)10(15)12-6-5-9(13)14/h1-4H,5-6,11H2,(H,12,15)(H,13,14)
• InChI Key： VHAXWROFYVPXMZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)NCCC(=O)O

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 0.3
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Powder
• Density: 1.2420 (rough estimate)
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 347.41°C (rough estimate)
• Flash Point: 267.9 °C
• Refractive Index: 1.4830 (estimate)
• PSA: 92.42000
• LogP: 1.44540
• Solubility: Not available

N-(4-Aminobenzoyl)-b-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters